Cas no 53950-54-2 ((6aR,11aR)-3,4-dihydroxy-9-methoxypterocarpan)

(6aR,11aR)-3,4-dihydroxy-9-methoxypterocarpan structure

53950-54-2 structure

Product Name:(6aR,11aR)-3,4-dihydroxy-9-methoxypterocarpan

CAS No:53950-54-2

Molecular Formula:C₁₆H₁₄O₅

Molecular Weight:286.279

CID:2072792

PubChem ID:11536537

(6aR,11aR)-3,4-dihydroxy-9-methoxypterocarpan Properties

Names and Identifiers

- (6aR,11aR)-3,4-dihydroxy-9-methoxypterocarpan
- 4-Hydroxymedicarpin
- 9-methoxy-6a,11a-dihydro-6H-[1]benzouro[3,2-c]chromene-3,4-diol
- CHEMBL450694
- 3,4-dihydroxy-9-methoxypterocarpan
- LMPK12070074
- SCHEMBL13731396
- CHEBI:174729
- +Expand
- InChIKey： YRFDJOAWSXSLMG-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O5/c1-19-8-2-3-9-11-7-20-16-10(4-5-12(17)14(16)18)15(11)21-13(9)6-8/h2-6,11,15,17-18H,7H2,1H3
- SMILES： COC1=CC2=C(C=C1)C3COC4=C(C3O2)C=CC(=C4O)O

Computed Properties

Exact Mass: 286.08412354g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 286.08412354g/mol
Heavy Atom Count: 21
Complexity: 389
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 68.2Å²

(6aR,11aR)-3,4-dihydroxy-9-methoxypterocarpan Related Literature

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10. Membrane-tethered activation design of a photosensitizer boosts systemic antitumor immunity via pyroptosis†

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Related Categories

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